Cas no 1805509-59-4 (3-Amino-2,4,6-trifluoropyridine)

• Product Name: 3-Amino-2,4,6-trifluoropyridine
• CAS No: 1805509-59-4
• MF: C₅H₃F₃N₂
• MW: 148.085931062698
• CID: 4900930
• Update Time: 2025-10-30

3-Amino-2,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,4,6-trifluoropyridine

• Inchi： 1S/C5H3F3N2/c6-2-1-3(7)10-5(8)4(2)9/h1H,9H2
• InChI Key： JCRDQFQOVOEHQZ-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2,4,6-trifluoropyridine

Recent Advances in the Application of 3-Amino-2,4,6-trifluoropyridine (CAS: 1805509-59-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Amino-2,4,6-trifluoropyridine (CAS: 1805509-59-4) has recently emerged as a key building block in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This heterocyclic compound, characterized by its fluorine substitutions and amino functionality, has demonstrated significant potential in the development of novel bioactive molecules and drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule therapeutics targeting challenging disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-2,4,6-trifluoropyridine as a core scaffold for developing selective JAK2 inhibitors. The research team utilized structure-activity relationship (SAR) studies to demonstrate how the fluorine atoms at the 2,4,6-positions significantly influence binding affinity and selectivity profiles. The electron-withdrawing effects of the fluorine substituents were found to enhance interactions with key residues in the JAK2 ATP-binding pocket, while the amino group at the 3-position served as a crucial hydrogen bond donor. These findings suggest that 1805509-59-4 could serve as a valuable template for designing next-generation kinase inhibitors with improved selectivity.

In parallel research, 3-Amino-2,4,6-trifluoropyridine has shown promise in radiopharmaceutical applications. A recent publication in ACS Medicinal Chemistry Letters (2024) reported its incorporation into fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The presence of multiple fluorine atoms in the parent molecule facilitated efficient isotopic exchange reactions, enabling the development of novel PET tracers with high specific activity and favorable pharmacokinetic properties. This approach has opened new possibilities for non-invasive imaging of biological targets in oncology and neuroscience research.

The synthetic versatility of 1805509-59-4 has also been demonstrated in recent work on antibody-drug conjugates (ADCs). Researchers have successfully employed this compound as a linker component, taking advantage of its stability under physiological conditions and its ability to undergo selective conjugation reactions. A 2024 study in Bioconjugate Chemistry detailed how the amino group could be selectively modified while preserving the fluorine substituents, enabling precise control over drug-loading ratios and conjugate stability. This development represents an important advancement in ADC technology, potentially addressing some of the challenges associated with heterogeneity in current conjugate formulations.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided valuable insights into the properties of compounds derived from 3-Amino-2,4,6-trifluoropyridine. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) evaluation published in Xenobiotica (2023) indicated that fluorination at multiple positions significantly improves metabolic stability compared to non-fluorinated analogs, while maintaining acceptable solubility profiles. These findings support the growing interest in this scaffold for developing orally bioavailable small-molecule drugs.

Looking forward, the unique properties of 1805509-59-4 continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its use in covalent inhibitor design, where the fluorine atoms can modulate the reactivity of neighboring electrophilic warheads, and in fragment-based drug discovery, where its small size and high ligand efficiency make it an attractive starting point for lead optimization. As synthetic methodologies for selective functionalization continue to advance, we anticipate seeing expanded applications of this versatile building block in both academic and industrial drug discovery programs.